Cas no 87205-47-8 ((2R)-2-aminopent-4-ynoic acid;hydrochloride)

(2R)-2-aminopent-4-ynoic acid hydrochloride is a chiral non-proteinogenic amino acid derivative featuring an alkyne functional group, making it a valuable building block in organic synthesis and medicinal chemistry. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The (R)-configuration ensures stereochemical precision, which is critical for applications in asymmetric synthesis and peptide modification. The terminal alkyne group allows for click chemistry reactions, enabling efficient conjugation with azides or other functional groups. This compound is particularly useful in drug discovery, bioconjugation, and the development of enzyme inhibitors or bioactive probes. Its high purity and well-defined structure support reproducible results in research applications.
(2R)-2-aminopent-4-ynoic acid;hydrochloride structure
87205-47-8 structure
Product Name:(2R)-2-aminopent-4-ynoic acid;hydrochloride
CAS No:87205-47-8
MF:C5H8ClNO2
MW:149.575520515442
MDL:MFCD00237407
CID:61056
PubChem ID:84819404
Update Time:2025-06-12

(2R)-2-aminopent-4-ynoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-Propargylglycine
    • (R)-2-Aminopent-4-ynoic acid hydrochloride
    • (R)-2-Propargylglycine
    • C5H8ClNO2
    • D-2-aminopent-4-ynoic acid hydrochloride
    • D-C-propargylglycine
    • D-propargylglycine hydrochloride
    • D-PROPARGYL-GLY-OH
    • H-D-Gly(Propargyl)-OH
    • H-D-Ppg-OH*HCl
    • H-D-PRA
    • H-D-Pra-OH
    • H-PROPARGYL-D-GLYCINE
    • H-PROPARGYL-D-GLY-OH
    • propargylglycine hydrochloride
    • RARECHEM BK PT 0258
    • D-Propargyl Glycine
    • (2R)-2-aminopent-4-ynoic acid;hydrochloride
    • 4-Pentynoic acid, 2-amino-, hydrochloride, (R)- (9CI)
    • DS-9390
    • CS-0158576
    • SCHEMBL22778011
    • S-87205-47-8
    • O10166
    • 87205-47-8
    • D-Propargylglycine hydrochloride (H-D-Pra-OH.HCl)
    • MFCD09263338
    • D-Propargylglycine HCl
    • AKOS024259003
    • (R)-2-Aminopent-4-ynoicacidhydrochloride
    • MDL: MFCD00237407
    • Inchi: 1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H/t4-;/m1./s1
    • InChI Key: UAMBUICGODABQY-PGMHMLKASA-N
    • SMILES: [C@H](N)(C(=O)O)CC#C.Cl

Computed Properties

  • Exact Mass: 149.02400
  • Monoisotopic Mass: 149.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 0.92390

(2R)-2-aminopent-4-ynoic acid;hydrochloride Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37

(2R)-2-aminopent-4-ynoic acid;hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(2R)-2-aminopent-4-ynoic acid;hydrochloride Pricemore >>

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(2R)-2-aminopent-4-ynoic acid;hydrochloride Production Method

Additional information on (2R)-2-aminopent-4-ynoic acid;hydrochloride

Introduction to (2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8)

(2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2R)-aminopent-4-ynoic acid hydrochloride, is a chiral amino acid derivative that has garnered considerable attention due to its unique structural properties and potential biological activities.

The chemical structure of (2R)-2-aminopent-4-ynoic acid;hydrochloride features a chiral center at the second carbon atom, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its interactions with biological targets, as many receptors and enzymes in the body are selective for specific enantiomers. The presence of the terminal alkyne group (C≡C) adds further reactivity and functional versatility, making it a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of (2R)-2-aminopent-4-ynoic acid;hydrochloride in various therapeutic areas. One notable application is in the development of novel inhibitors for enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can effectively inhibit certain proteases that are implicated in Alzheimer's disease and Parkinson's disease. The ability to modulate these enzymes could lead to new treatments that slow down or halt the progression of these debilitating conditions.

In addition to its potential as an enzyme inhibitor, (2R)-2-aminopent-4-ynoic acid;hydrochloride has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthetic accessibility of (2R)-2-aminopent-4-ynoic acid;hydrochloride further enhances its utility in pharmaceutical research. The compound can be synthesized through well-established methods, such as the addition of an organometallic reagent to an alkyne followed by subsequent derivatization steps. This ease of synthesis allows researchers to rapidly generate a wide range of derivatives, facilitating structure-activity relationship (SAR) studies and optimizing the compound's pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-aminopent-4-ynoic acid;hydrochloride and its derivatives in various therapeutic indications. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

Beyond its direct therapeutic applications, (2R)-2-aminopent-4-ynoic acid;hydrochloride has also found use as a tool compound in academic research. Its unique chemical structure makes it an excellent probe for studying biological processes at the molecular level. For example, it has been used to investigate protein-protein interactions and signaling pathways involved in cell proliferation and differentiation. This fundamental research not only advances our understanding of basic biological mechanisms but also provides insights that can inform the development of new therapeutic strategies.

In conclusion, (2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features, combined with its synthetic accessibility and diverse biological activities, make it a valuable asset in the ongoing efforts to develop new treatments for a wide range of diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing medical science.

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